Cas no 1850276-03-7 (1H-Imidazole, 2-(3,3-dimethyl-2-azetidinyl)-1-ethyl-)

• Product Name: 1H-Imidazole, 2-(3,3-dimethyl-2-azetidinyl)-1-ethyl-
• CAS No: 1850276-03-7
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5238791
• Update Time: 2025-07-09

1H-Imidazole, 2-(3,3-dimethyl-2-azetidinyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(3,3-dimethyl-2-azetidinyl)-1-ethyl-

• Inchi： 1S/C10H17N3/c1-4-13-6-5-11-9(13)8-10(2,3)7-12-8/h5-6,8,12H,4,7H2,1-3H3
• InChI Key： CUEPYDUZIPQCDB-UHFFFAOYSA-N
• SMILES： C1(C2C(C)(C)CN2)N(CC)C=CN=1

Additional information on 1H-Imidazole, 2-(3,3-dimethyl-2-azetidinyl)-1-ethyl-

Research Brief on 1H-Imidazole, 2-(3,3-dimethyl-2-azetidinyl)-1-ethyl- (CAS: 1850276-03-7): Recent Advances and Applications

The compound 1H-Imidazole, 2-(3,3-dimethyl-2-azetidinyl)-1-ethyl- (CAS: 1850276-03-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and azetidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug discovery efforts.

One of the key areas of investigation has been the synthesis and optimization of 1H-Imidazole, 2-(3,3-dimethyl-2-azetidinyl)-1-ethyl-. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods. These advancements have not only improved the scalability of production but also enabled the exploration of structural analogs to enhance its biological activity and pharmacokinetic properties.

Pharmacological studies have revealed that 1H-Imidazole, 2-(3,3-dimethyl-2-azetidinyl)-1-ethyl- exhibits potent activity against specific molecular targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy as an inhibitor of protein kinases involved in cancer cell proliferation. These findings have spurred further research into its potential as a therapeutic agent for oncology and autoimmune diseases.

In addition to its direct pharmacological effects, the compound has also been investigated for its role in drug delivery systems. Its structural features, such as the azetidine ring, have been exploited to enhance the bioavailability and tissue penetration of conjugated drugs. This has opened new avenues for the development of targeted therapies with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the clinical translation of 1H-Imidazole, 2-(3,3-dimethyl-2-azetidinyl)-1-ethyl-. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed through comprehensive preclinical studies. Ongoing research is focused on addressing these hurdles, with the aim of advancing this compound into clinical trials in the near future.

In conclusion, 1H-Imidazole, 2-(3,3-dimethyl-2-azetidinyl)-1-ethyl- (CAS: 1850276-03-7) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Continued research into its synthesis, mechanism of action, and therapeutic potential will be crucial for unlocking its full clinical utility. This brief highlights the latest advancements and underscores the importance of interdisciplinary collaboration in advancing this field.